Cas no 1261924-24-6 (2-(3-Carboxyphenyl)-6-chlorobenzoic acid)

• Product Name: 2-(3-Carboxyphenyl)-6-chlorobenzoic acid
• CAS No: 1261924-24-6
• MF: C₁₄H₉ClO₄
• MW: 276.67186331749
• MDL: MFCD18320262
• CID: 2622196
• PubChem ID: 53226173
• Update Time: 2025-08-02

2-(3-Carboxyphenyl)-6-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro[1,1'-biphenyl]-2,3'-dicarboxylic acid
• DTXSID50689905
• 2-(3-Carboxyphenyl)-6-chlorobenzoic acid, 95%
• MFCD18320262
• 1261924-24-6
• 2-(3-CARBOXYPHENYL)-6-CHLOROBENZOIC ACID
• 2-(3-Carboxyphenyl)-6-chlorobenzoic acid

• MDL： MFCD18320262
• Inchi： 1S/C14H9ClO4/c15-11-6-2-5-10(12(11)14(18)19)8-3-1-4-9(7-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key： OPMNTGIAPUTBMG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 276.0189365Da
• Monoisotopic Mass: 276.0189365Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(3-Carboxyphenyl)-6-chlorobenzoic acid

Introduction to 2-(3-Carboxyphenyl)-6-chlorobenzoic acid (CAS No. 1261924-24-6)

2-(3-Carboxyphenyl)-6-chlorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261924-24-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This benzoic acid derivative features a chlorinated aromatic ring and a carboxylic acid substituent, which contribute to its unique chemical properties and potential biological activities. The structural configuration of this compound makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The significance of 2-(3-Carboxyphenyl)-6-chlorobenzoic acid lies in its potential applications across multiple domains of chemical biology. Its molecular framework, characterized by a chlorobenzene core and a carboxyphenyl group, positions it as a versatile intermediate in synthetic chemistry. This compound has been explored in the synthesis of various pharmacophores, which are critical for designing molecules with enhanced binding affinity and selectivity towards biological targets. The presence of both chloro and carboxy functional groups allows for further derivatization, enabling chemists to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological profile of 2-(3-Carboxyphenyl)-6-chlorobenzoic acid. Preliminary studies have suggested that this compound exhibits promising activities in modulating key biological pathways associated with inflammation, oxidative stress, and metabolic disorders. The chlorobenzene moiety is known to interact with enzymes and receptors in a manner that can influence cellular signaling cascades. Furthermore, the carboxy group provides a site for hydrogen bonding interactions, which is crucial for enhancing the binding efficacy of drug candidates.

One of the most compelling aspects of 2-(3-Carboxyphenyl)-6-chlorobenzoic acid is its potential as a lead compound in drug discovery. Researchers have leveraged its structural features to develop analogs with improved pharmacokinetic profiles and reduced toxicity. The benzoic acid scaffold is widely recognized for its role in medicinal chemistry due to its ability to form stable complexes with biological targets. By incorporating functional groups such as chlorine atoms, chemists can fine-tune the electronic properties of the molecule, thereby optimizing its interaction with therapeutic targets.

The synthesis of 2-(3-Carboxyphenyl)-6-chlorobenzoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and regioselective halogenation have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also allow for scalability, making it feasible for industrial applications. The robustness of these synthetic routes underscores the compound's utility as a building block in pharmaceutical research.

From a biological perspective, 2-(3-Carboxyphenyl)-6-chlorobenzoic acid has been investigated for its potential role in modulating enzyme activity and receptor binding. Studies have indicated that this compound may interact with cytochrome P450 enzymes, which are pivotal in drug metabolism. Additionally, its ability to modulate nuclear receptor activity suggests applications in treating conditions related to hormonal imbalances. These findings underscore the compound's multifaceted potential as a therapeutic agent.

The chemical properties of 2-(3-Carboxyphenyl)-6-chlorobenzoic acid also make it an attractive candidate for use in material science applications beyond pharmaceuticals. Its aromatic structure and functional groups enable it to participate in various polymerization reactions and material modifications. For instance, it can be incorporated into polymeric matrices to enhance their thermal stability or biodegradability. Such applications highlight the versatility of this compound and its relevance across different scientific disciplines.

In conclusion, 2-(3-Carboxyphenyl)-6-chlorobenzoic acid (CAS No. 1261924-24-6) represents a significant advancement in chemical biology and drug discovery. Its unique structural features offer opportunities for developing novel therapeutics targeting diverse diseases. The ongoing research into this compound promises to yield insights that could revolutionize how we approach treatment strategies for complex medical conditions. As synthetic methodologies continue to evolve, the potential applications of 2-(3-Carboxyphenyl)-6-chlorobenzoic acid are expected to expand even further.